Cas no 1805882-92-1 (Ethyl 2-(2-cyanoethyl)-4-methylbenzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-4-methylbenzoate
• CAS No: 1805882-92-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5008512
• Update Time: 2025-07-20

Ethyl 2-(2-cyanoethyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-4-methylbenzoate

• Inchi： 1S/C13H15NO2/c1-3-16-13(15)12-7-6-10(2)9-11(12)5-4-8-14/h6-7,9H,3-5H2,1-2H3
• InChI Key： FGLARSOOYPEDAB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C)=CC=1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-(2-cyanoethyl)-4-methylbenzoate

Comprehensive Overview of Ethyl 2-(2-cyanoethyl)-4-methylbenzoate (CAS No. 1805882-92-1)

Ethyl 2-(2-cyanoethyl)-4-methylbenzoate (CAS No. 1805882-92-1) is an organic compound widely utilized in pharmaceutical and chemical research. This ester derivative, featuring a cyanoethyl group and a methylbenzoate backbone, has garnered significant attention due to its versatile applications in synthetic chemistry. Researchers often explore its role as an intermediate in the synthesis of complex molecules, particularly in drug discovery and material science. The compound's unique structure, combining a benzoate framework with a cyanoethyl substituent, makes it a valuable building block for designing novel compounds with tailored properties.

In recent years, the demand for Ethyl 2-(2-cyanoethyl)-4-methylbenzoate has surged, driven by its relevance in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound's potential as a biodegradable intermediate has become a focal point. Its compatibility with catalytic processes and ability to participate in atom-efficient reactions align with the principles of modern synthetic methodologies. Moreover, its stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry, addressing the growing need for efficient drug development pipelines.

The compound's CAS No. 1805882-92-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise documentation in chemical databases and safety protocols. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structural integrity. These methods are essential for quality control, particularly when the compound is used in pharmaceutical formulations or advanced material synthesis. The rise of AI-driven drug discovery has further highlighted the importance of such intermediates, as they are often incorporated into machine learning models for predicting molecular interactions.

Another area of interest is the compound's role in flavor and fragrance industries. The ethyl benzoate moiety is known for its pleasant aroma, and modifications like the cyanoethyl group can alter its olfactory properties. This adaptability makes Ethyl 2-(2-cyanoethyl)-4-methylbenzoate a candidate for developing new synthetic fragrances or food additives, catering to evolving consumer preferences. Additionally, its potential applications in agrochemicals and polymer chemistry are under investigation, reflecting its cross-disciplinary utility.

From a regulatory perspective, Ethyl 2-(2-cyanoethyl)-4-methylbenzoate is subject to standard chemical safety assessments, including evaluations of its toxicological profile and environmental impact. While it is not classified as a hazardous substance, proper handling and storage are recommended to maintain its stability. The compound's shelf life and degradation pathways are also areas of ongoing research, particularly in the context of waste reduction and circular economy initiatives.

In summary, Ethyl 2-(2-cyanoethyl)-4-methylbenzoate (CAS No. 1805882-92-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to sustainable materials—underscore its significance in both academic and industrial settings. As research continues to uncover new uses for this compound, its role in advancing green synthesis and molecular design will likely expand, solidifying its place in the future of chemical sciences.